Cas no 2757-92-8 (2-(Ethylthio)benzothiazole)

2-(Ethylthio)benzothiazole Properties

Names and Identifiers

• Benzothiazole,2-(ethylthio)-
• 2-(Ethylthio)benzothiazole
• 2-(ethylsulfanyl)-1,3-benzothiazole
• 2-Ethylmercaptobenzothiazole
• Ethyl mercaptobenzthiazole
• Ethylcaptax
• NSC 45348
• Benzothiazole, 2-(ethylthio)-
• MFCD00192166
• 2-(Ethylsulfanyl)-1,3-benzothiazole #
• 2-(Ethylthio)benzo[d]thiazole
• Z19653777
• DTXSID6062628
• 2-(ETHYLTHIO)BENZOTHIAZOLE [WHO-DD]
• EINECS 220-418-9
• Enamine_000311
• 2-ethylsulfanyl-1,3-benzothiazole
• DX7DL9WEA8
• ethylmercaptobenzothiazole
• 2-(Ethylthio)benzothiazole, 97%
• CS-0299672
• 2-(ethylthio)-1,3-benzothiazole
• SCHEMBL774785
• UNII-DX7DL9WEA8
• NS00002862
• AKOS002526621
• InChI=1/C9H9NS2/c1-2-11-9-10-7-5-3-4-6-8(7)12-9/h3-6H,2H2,1H
• 2-ethylsulfanyl-1, 3-benzothiazole
• 2757-92-8
• NSC45348
• HMS1394O03
• NSC-45348
• +Expand

• MDL： MFCD00192166
• InChIKey： HKIQFQKRAQSUJI-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NS2/c1-2-11-9-10-7-5-3-4-6-8(7)12-9/h3-6H,2H2,1H3
• SMILES： CCSC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 195.01777
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.018
• Heavy Atom Count: 12
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.4A^2

Experimental Properties

• LogP: 3.40830
• PSA: 12.89
• Refractive Index: n20/D 1.658(lit.)
• Boiling Point: 178 °C18 mm Hg(lit.)
• Flash Point: >230 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.226 g/mL at 25 °C(lit.)